5,6,7,8-Tetrahydroquinolin-4-amine
Overview
Description
5,6,7,8-Tetrahydroquinolin-4-amine is a chemical compound with the molecular weight of 148.21 . It is also known by its IUPAC name, 5,6,7,8-tetrahydro-4-quinolinamine .
Synthesis Analysis
The synthesis of 5,6,7,8-Tetrahydroquinolin-4-amine and its derivatives has been reported in several studies . For instance, one method involves the regioselective reaction of carbonyl compounds with amidines in the presence of (2,2,6,6-tetramethylpiperidin-1-yl)oxyl (TEMPO) and an in situ prepared recyclable iron (II)-complex .Molecular Structure Analysis
The InChI code for 5,6,7,8-Tetrahydroquinolin-4-amine is 1S/C9H12N2/c10-8-5-6-11-9-4-2-1-3-7(8)9/h5-6H,1-4H2,(H2,10,11) . This indicates that the compound has a bicyclic structure consisting of a pyridine ring fused to phenol .Chemical Reactions Analysis
While specific chemical reactions involving 5,6,7,8-Tetrahydroquinolin-4-amine are not mentioned in the search results, it’s worth noting that α,β-unsaturated aldehydes, which are versatile building blocks in organic synthesis, are often used in the synthesis of quinoline and its hydrogenated derivatives .Scientific Research Applications
Antiproliferative Activity
The compound has been tested for its antiproliferative activity in non-cancer human dermal microvascular endothelial cells (HMEC-1) and cancer cells: human T-lymphocyte cells (CEM), human cervix carcinoma cells (HeLa), human dermal microvascular endothelial cells (HMEC-1), colorectal adenocarcinoma (HT-29), ovarian carcinoma (A2780), and biphasic mesothelioma (MSTO-211H) .
Cell Cycle Phases Impact
The most active compound ®-5a was able to affect cell cycle phases .
Induction of Mitochondrial Membrane Depolarization
The compound has been found to induce mitochondrial membrane depolarization .
Cellular ROS Production
It has been observed that the compound can induce cellular ROS production in A2780 cells .
Synthesis of Pharmaceutical Compounds
Chiral molecules provide strategic building blocks in the synthesis of pharmaceutical, industrial, and agricultural compounds .
Synthesis of (±)-desoxycodeine-D
5,6,7,8-Tetrahydroisoquinoline was used in total synthesis of (±)-desoxycodeine-D .
Synthesis of 7,8-dihydroisoquinolin-5 (6 H)-one
It was also used in the synthesis of 7,8-dihydroisoquinolin-5 (6 H)-one .
Development of Anti-HIV Drugs
The identification of compound AMD11070 (6) as a potent CXCR4 antagonist shed light on (S)-5,6,7,8-tetrahydroquinolin-8-amine as a privileged scaffold for the development of novel compounds not only as anti-HIV drugs but also agents able to inhibit cancer progression via several mechanisms .
Mechanism of Action
Target of Action
Related compounds have been found to interact with the chemokine receptor cxcr4 , which is expressed on the surface of many cancer cell types .
Mode of Action
It is suggested that related compounds can inhibit cancer progression via several mechanisms .
Biochemical Pathways
Related compounds have been found to disrupt cellular survival, resulting in autophagy via the pi3k/akt/mtor signaling pathway .
Result of Action
Related compounds have been found to affect cell cycle phases and induce mitochondrial membrane depolarization and cellular reactive oxygen species (ros) production .
properties
IUPAC Name |
5,6,7,8-tetrahydroquinolin-4-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2/c10-8-5-6-11-9-4-2-1-3-7(8)9/h5-6H,1-4H2,(H2,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZVFSRODUXQSSX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=NC=CC(=C2C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60627257 | |
Record name | 5,6,7,8-Tetrahydroquinolin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60627257 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
14807-39-7 | |
Record name | 5,6,7,8-Tetrahydroquinolin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60627257 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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